Cas no 72039-28-2 (tert-Butyl (1S)-1-(Hydrazinocarbonyl)-2-methylpropylcarbamate)

• Product Name: tert-Butyl (1S)-1-(Hydrazinocarbonyl)-2-methylpropylcarbamate
• CAS No: 72039-28-2
• MF: C₁₀H₂₁N₃O₃
• MW: 231.29204249382
• MDL: MFCD01861351
• CID: 1071862
• PubChem ID: 40418721
• Update Time: 2025-05-24

tert-Butyl (1S)-1-(Hydrazinocarbonyl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl [(1S)-1-(hydrazinocarbonyl)-2-methylpropyl]carbamate
• AC1O3SLH
• AG-G-99626
• CHLORO-OXO-(4-TERT-BUTYLPHENYL)PHOSPHANIUM
• Phosphinic chloride, (1,1-dimethylethyl)phenyl-, (P(R))-
• Phosphinic chloride, (1,1-dimethylethyl)phenyl-, (P(S))-
• t-BuPhP(O)Cl
• t-butoxycarbonyl-DL-6-fluorotryptophan
• t-Butoxycarbonyl-L-valylhydryzid
• SCHEMBL1505760
• tert-butyl N-[(1S)-1-(hydrazinecarbonyl)-2-methylpropyl]carbamate
• (S)-tert-Butyl (1-hydrazinyl-3-methyl-1-oxobutan-2-yl)carbamate
• (S)-tert-Butyl(1-hydrazinyl-3-methyl-1-oxobutan-2-yl)carbamate
• AKOS005175173
• 72039-28-2
• EN300-186653
• MFCD01861351
• (S)-tert-butyl 1-hydrazinyl-3-methyl-1-oxobutan-2-ylcarbamate
• WMBPJIUIZSZLSH-ZETCQYMHSA-N
• tert-butyl N-[(2S)-1-hydrazinyl-3-methyl-1-oxobutan-2-yl]carbamate
• tert-butyl [(2S)-1-hydrazinyl-3-methyl-1-oxobutan-2-yl]carbamate (non-preferred name)
• ALBB-015821
• STL466206
• Boc-Val-NHNH2
• tert-Butyl (1S)-1-(Hydrazinocarbonyl)-2-methylpropylcarbamate

• MDL： MFCD01861351
• Inchi： 1S/C10H21N3O3/c1-6(2)7(8(14)13-11)12-9(15)16-10(3,4)5/h6-7H,11H2,1-5H3,(H,12,15)(H,13,14)/t7-/m0/s1
• InChI Key： WMBPJIUIZSZLSH-ZETCQYMHSA-N
• SMILES： O(C(N[C@H](C(NN)=O)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 231.15829154g/mol
• Monoisotopic Mass: 231.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 401.8±28.0 °C at 760 mmHg
• Flash Point: 196.8±24.0 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

tert-Butyl (1S)-1-(Hydrazinocarbonyl)-2-methylpropylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-Butyl (1S)-1-(Hydrazinocarbonyl)-2-methylpropylcarbamate

Comprehensive Overview of tert-Butyl (1S)-1-(Hydrazinocarbonyl)-2-methylpropylcarbamate (CAS No. 72039-28-2)

The compound tert-Butyl (1S)-1-(Hydrazinocarbonyl)-2-methylpropylcarbamate (CAS No. 72039-28-2) is a specialized organic molecule with significant applications in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl group and a hydrazinocarbonyl moiety, makes it a valuable intermediate in the synthesis of peptides and other bioactive molecules. Researchers often utilize this compound for its role in carbamate protection strategies, which are critical in modern drug development.

In recent years, the demand for chiral building blocks like tert-Butyl (1S)-1-(Hydrazinocarbonyl)-2-methylpropylcarbamate has surged due to advancements in asymmetric synthesis and peptide therapeutics. This compound's stereospecificity (indicated by the (1S) configuration) ensures high enantiomeric purity, a key requirement for FDA-approved drugs. Its compatibility with solid-phase peptide synthesis (SPPS) further enhances its utility in producing complex biomolecules.

The hydrazinocarbonyl functional group in this compound is particularly noteworthy. It serves as a versatile handle for conjugation chemistry, enabling the attachment of fluorescent tags or other modifiers—a technique widely used in proteomics and diagnostic reagent development. This aligns with current trends in precision medicine, where researchers seek customizable molecular tools for targeted therapies.

From a stability perspective, the tert-butyl carbamate (Boc) group offers robust protection for amines under acidic conditions, making CAS 72039-28-2 a preferred choice for multi-step syntheses. This characteristic is frequently discussed in forums about peptide stability and prodrug design, addressing common challenges like premature degradation in biological systems.

Environmental and safety considerations are increasingly prominent in chemical research. While tert-Butyl (1S)-1-(Hydrazinocarbonyl)-2-methylpropylcarbamate is not classified as hazardous under standard protocols, proper handling of hydrazine derivatives remains essential. This reflects broader industry shifts toward green chemistry principles and sustainable synthetic routes—topics dominating scientific literature and conference discussions.

The compound's relevance extends to computational chemistry and AI-assisted drug discovery. Its well-defined stereochemistry makes it an excellent candidate for molecular docking studies and QSAR modeling, areas experiencing exponential growth due to machine learning advancements. Researchers frequently search for "Boc-protected hydrazine analogs" or "chiral carbamate applications" when designing novel enzyme inhibitors.

In analytical applications, 72039-28-2 demonstrates excellent chromatographic behavior, facilitating purity assessment via HPLC and LC-MS. This addresses a persistent need in quality control workflows, especially for GMP-compliant pharmaceutical manufacturing. Recent publications highlight its use as a calibrant in high-resolution mass spectrometry for peptide quantification.

Market analyses indicate growing interest in custom synthetic intermediates like this compound, driven by expanding biologics pipelines and antibody-drug conjugate (ADC) development. Its structural features—particularly the balance between hydrophilicity (hydrazinocarbonyl) and lipophilicity (tert-butyl)—make it adaptable to diverse drug delivery systems, a hot topic in formulation science communities.

Future research directions may explore its potential in click chemistry applications or as a scaffold for metal-organic frameworks (MOFs) with pharmaceutical loading capabilities. These cutting-edge applications position tert-Butyl (1S)-1-(Hydrazinocarbonyl)-2-methylpropylcarbamate as a compound of enduring scientific and industrial relevance.